Cas no 2172130-17-3 (5-(cyclopropanesulfonyl)methylfuran-2-carboxylic acid)

• Product Name: 5-(cyclopropanesulfonyl)methylfuran-2-carboxylic acid
• CAS No: 2172130-17-3
• MF: C₉H₁₀O₅S
• MW: 230.237701892853
• CID: 5943165
• PubChem ID: 163379148
• Update Time: 2025-05-22

5-(cyclopropanesulfonyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((Cyclopropylsulfonyl)methyl)furan-2-carboxylic acid
• 5-(cyclopropanesulfonyl)methylfuran-2-carboxylic acid
• EN300-1277573
• 5-[(cyclopropanesulfonyl)methyl]furan-2-carboxylic acid
• CS-0531371
• 2172130-17-3

• Inchi： 1S/C9H10O5S/c10-9(11)8-4-1-6(14-8)5-15(12,13)7-2-3-7/h1,4,7H,2-3,5H2,(H,10,11)
• InChI Key： BYTPZRPNXDOPMQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(=O)O)O1)S(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 230.02489459g/mol
• Monoisotopic Mass: 230.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93Ų

Additional information on 5-(cyclopropanesulfonyl)methylfuran-2-carboxylic acid

5-(Cyclopropanesulfonyl)methylfuran-2-carboxylic Acid: A Comprehensive Overview

5-(Cyclopropanesulfonyl)methylfuran-2-carboxylic acid, identified by the CAS number 2172130-17-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The molecule combines a furan ring, a cyclopropane sulfonyl group, and a carboxylic acid functional group, making it a versatile building block for various chemical transformations.

The cyclopropane sulfonyl group is a key feature of this compound, contributing to its stability and reactivity. Cyclopropane derivatives are known for their strained ring structure, which can impart unique electronic properties to the molecule. In this case, the sulfonyl group attached to the cyclopropane enhances the compound's ability to participate in nucleophilic aromatic substitution reactions, making it a valuable intermediate in organic synthesis. Recent studies have explored the use of such compounds in the development of novel antibiotics and anti-inflammatory agents.

The furan ring in 5-(cyclopropanesulfonyl)methylfuran-2-carboxylic acid plays a crucial role in determining its chemical reactivity and biological activity. Furan derivatives are widely studied for their potential as bioactive molecules due to their ability to interact with various biological targets. The position of the substituents on the furan ring significantly influences the compound's properties. For instance, the methyl group attached to the furan ring enhances lipophilicity, which is essential for drug absorption and bioavailability.

The carboxylic acid functional group at position 2 of the furan ring adds another layer of complexity to this compound. Carboxylic acids are versatile functional groups that can undergo various reactions, such as esterification and amidation, enabling the synthesis of derivatives with diverse applications. Recent research has focused on converting this carboxylic acid into bioactive esters or amides, which can exhibit potent pharmacological effects.

One of the most promising applications of 5-(cyclopropanesulfonyl)methylfuran-2-carboxylic acid lies in its potential as a lead compound for drug development. Its unique combination of functional groups makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For example, studies have shown that derivatives of this compound can inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The cyclopropane sulfonyl group imparts rigidity to the molecule, which can be advantageous in designing materials with specific mechanical properties. Researchers have explored its use as a precursor for synthesizing advanced polymers and nanoparticles.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing 5-(cyclopropanesulfonyl)methylfuran-2-carboxylic acid. Traditionally, the synthesis involved multi-step processes with low yields; however, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved both yield and purity. These improvements have facilitated large-scale production of the compound for research and industrial applications.

The biocompatibility and toxicity profile of this compound are critical factors that determine its suitability for therapeutic use. Preclinical studies have demonstrated that 5-(cyclopropanesulfonyl)methylfuran-2-carboxylic acid exhibits low toxicity at therapeutic doses, making it a safe candidate for further development. However, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

In conclusion, 5-(cyclopropanesulfonyl)methylfuran-2-carboxylic acid (CAS No 2172130-17-3) is a multifaceted compound with immense potential across various scientific domains. Its unique structure enables diverse chemical transformations, making it a valuable tool in organic synthesis. With ongoing research uncovering new applications and improving its properties, this compound is poised to play a significant role in advancing both medicine and materials science.